Cas no 2137773-35-2 (2,4-Morpholinedicarboxylic acid, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester)

2,4-Morpholinedicarboxylic acid, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester is a specialized morpholine derivative with applications in organic synthesis and pharmaceutical intermediates. The compound features a morpholine core functionalized with a chloromethyl group and a tert-butyl ester, offering reactivity at multiple sites for further derivatization. Its structural versatility makes it valuable for constructing complex heterocyclic frameworks. The chloromethyl group enables nucleophilic substitution reactions, while the tert-butyl ester provides stability under mild conditions, facilitating selective deprotection when required. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules. High purity and consistent quality ensure reliable performance in synthetic workflows.
2,4-Morpholinedicarboxylic acid, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester structure
2137773-35-2 structure
Product Name:2,4-Morpholinedicarboxylic acid, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester
CAS No:2137773-35-2
MF:C11H18ClNO5
MW:279.717322826386
CID:5257750
Update Time:2025-10-24

2,4-Morpholinedicarboxylic acid, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • 2,4-Morpholinedicarboxylic acid, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester
    • Inchi: 1S/C11H18ClNO5/c1-11(2,3)18-10(15)13-4-5-16-8(6-13)9(14)17-7-12/h8H,4-7H2,1-3H3
    • InChI Key: GCZLVWTZBARYLX-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCOC(C(OCCl)=O)C1

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2,4-Morpholinedicarboxylic acid, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester Related Literature

Additional information on 2,4-Morpholinedicarboxylic acid, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester

Comprehensive Overview of 2,4-Morpholinedicarboxylic acid, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester (CAS No. 2137773-35-2)

The compound 2,4-Morpholinedicarboxylic acid, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester (CAS No. 2137773-35-2) is a specialized morpholine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl and tert-butyl ester groups, make it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential role in drug discovery and material science.

In recent years, the demand for morpholine-based compounds has surged, driven by their utility in designing kinase inhibitors, antimicrobial agents, and polymer stabilizers. The 2,4-Morpholinedicarboxylic acid scaffold, in particular, has garnered attention for its ability to modulate biological pathways. With CAS No. 2137773-35-2, this ester derivative stands out for its synthetic flexibility, enabling chemists to explore novel derivatives with enhanced properties.

One of the key advantages of 2-(chloromethyl) 4-(1,1-dimethylethyl) ester is its compatibility with modern green chemistry principles. As sustainability becomes a priority, researchers are investigating eco-friendly synthesis routes for such intermediates. Questions like "How to optimize the synthesis of morpholine esters?" or "What are the applications of chloromethyl morpholine derivatives?" are frequently searched, reflecting the compound's relevance in cutting-edge research.

The compound's tert-butyl ester group enhances its stability, making it suitable for long-term storage and transportation. This feature is critical for industrial-scale applications, where consistent quality and shelf life are paramount. Additionally, the chloromethyl moiety offers a reactive site for further functionalization, enabling the creation of diverse molecular architectures.

From a regulatory perspective, 2,4-Morpholinedicarboxylic acid derivatives are generally regarded as safe for research purposes when handled under controlled conditions. However, users often search for "safety data sheets for morpholine esters" or "handling precautions for chloromethyl compounds," emphasizing the need for clear guidelines. Proper personal protective equipment (PPE) and ventilation are recommended during laboratory use.

In the context of drug development, this compound's potential extends to prodrug design and targeted delivery systems. Its ester linkage can be hydrolyzed under physiological conditions, releasing active metabolites. This property aligns with current trends in precision medicine, where controlled release and reduced side effects are prioritized. Searches for "morpholine esters in prodrugs" or "tert-butyl ester hydrolysis kinetics" highlight these interdisciplinary interests.

Analytical characterization of CAS No. 2137773-35-2 typically involves techniques like NMR, HPLC, and mass spectrometry. Researchers often inquire about "spectral data for morpholine dicarboxylates" or "purity testing methods for specialty esters," underscoring the importance of robust quality control. Advanced chromatographic methods ensure batch-to-batch consistency, which is vital for reproducible results in downstream applications.

Looking ahead, the compound's utility in material science is another area of exploration. Its morpholine core can contribute to the development of smart polymers and catalysts. As industries seek alternatives to traditional materials, queries like "morpholine derivatives in polymer chemistry" or "ester-functionalized catalysts" are gaining traction. This intersection of chemistry and engineering opens new avenues for innovation.

In summary, 2,4-Morpholinedicarboxylic acid, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester (CAS No. 2137773-35-2) represents a multifaceted compound with broad applicability. Its structural attributes, combined with growing interest in sustainable chemistry and bioactive materials, position it as a valuable asset for researchers. By addressing common search queries and aligning with industry trends, this overview aims to provide a holistic understanding of its significance.

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